Cas no 887467-76-7 (1'-4-(pyrrolidine-1-sulfonyl)benzoyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one)

• Product name: 1'-4-(pyrrolidine-1-sulfonyl)benzoyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• CAS No: 887467-76-7
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6179957
• PubChem ID: 16802857

1'-4-(pyrrolidine-1-sulfonyl)benzoyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-4-(pyrrolidine-1-sulfonyl)benzoyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• F2548-0118
• 887467-76-7
• AKOS024659488
• 1'-(4-pyrrolidin-1-ylsulfonylbenzoyl)spiro[3H-chromene-2,4'-piperidine]-4-one
• 1'-[4-(pyrrolidine-1-sulfonyl)benzoyl]-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one
• 1'-(4-(pyrrolidin-1-ylsulfonyl)benzoyl)spiro[chroman-2,4'-piperidin]-4-one

• Inchi： 1S/C24H26N2O5S/c27-21-17-24(31-22-6-2-1-5-20(21)22)11-15-25(16-12-24)23(28)18-7-9-19(10-8-18)32(29,30)26-13-3-4-14-26/h1-2,5-10H,3-4,11-17H2
• InChI Key： TYSCQNSZUMCCAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCC2(CC(C3C=CC=CC=3O2)=O)CC1)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 1'-4-(pyrrolidine-1-sulfonyl)benzoyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

1'-4-(Pyrrolidine-1-sulfonyl)benzoyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine-4-one]

The compound 1'-4-(pyrrolidine-1-sulfonyl)benzoyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine-4-one] (CAS No. 887467-76-7) is a highly specialized entity in the realm of organic chemistry, exhibiting intricate structural features that make it a subject of interest for researchers in pharmaceuticals and biochemistry. This compound belongs to a class of molecules known as spiro compounds, which are characterized by their unique spirocyclic structure—an atom shared between two rings. The integration of this spirocyclic system with functional groups such as the pyrrolidine-1-sulfonyl moiety and the benzoyl group renders it a potential candidate for various pharmacological applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to combine diverse pharmacophores into a single molecule, thereby enhancing bioavailability and minimizing side effects. The presence of the pyrrolidine-1-sulfonyl group, a sulfonamide derivative, suggests potential enzyme inhibition properties, which are often exploited in the development of antibiotics, anti-inflammatory agents, and central nervous system drugs. Meanwhile, the benzoyl substituent is known to contribute to lipophilicity and metabolic stability, both critical factors in determining a drug's pharmacokinetics.

One of the most promising avenues for this compound lies in its potential as a matrix for sustained drug release. The spirocyclic structure provides a unique platform for incorporating hydrophilic and lipophilic domains, which can be tailored to achieve controlled drug delivery. This is particularly relevant in the context of biodegradable polymers and nanomedicine, where precise control over drug release kinetics is essential.

Another area of exploration is the compound's role as a template for combinatorial chemistry. The presence of multiple functional groups allows for facile chemical modifications and functionalization, enabling researchers to explore a wide range of structural permutations. This adaptability makes it a valuable tool in the development of small-molecule inhibitors targeting enzymes such as COX-2, ACE, and MAO-B, which are implicated in various diseases including inflammation, hypertension, and neurodegeneration.

Recent advancements in crystallography and computational chemistry have further enhanced our understanding of how the molecular architecture of this compound influences its bioactivity. High-resolution X-ray diffraction studies have revealed key structural motifs that mediate interactions with biological targets, providing valuable insights for rational drug design. Additionally, molecular docking simulations have been employed to predict binding affinities and evaluate the potential for optimizing this molecule as a lead compound in medicinal chemistry.

Moreover, the compound's synthetic versatility is another asset in its favor. The spirocyclic core can be assembled through various ring-closing strategies, including cyclization of linear precursors or fragment coupling approaches. These methods not only facilitate efficient synthesis but also allow for systematic exploration of structural diversity, which is crucial for hit-to-lead optimization.

Looking ahead, the integration of this compound into drug discovery pipelines is likely to be informed by emerging trends in precision medicine and personalized therapeutics. Its modular design permits the incorporation of customizable side chains that can be tailored to specific disease targets or patient populations. This level of customization is expected to play a pivotal role in addressing unmet medical needs and improving treatment outcomes.

Finally, the study of 1'-4-(pyrrolidine-1-sulfonyl)benzoyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine-4-one] is not just a testament to the power of structural diversity in drug discovery but also underscores the importance of interdisciplinary approaches in advancing biomedical research. By leveraging insights from chemistry, biology, and computational sciences, researchers are poised to unlock new frontiers in the development of life-saving therapies.